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Compound Name:
prenylcoumarin

Cat. No.: B017806

An In-depth Technical Guide to 7-Hydroxy-6-
methoxy-3-prenylcoumarin

For Researchers, Scientists, and Drug Development Professionals

Introduction

7-Hydroxy-6-methoxy-3-prenylcoumarin is a naturally occurring prenylated coumarin that
has been isolated from plant sources. Coumarins, a class of benzopyrone compounds, are
widely recognized for their diverse pharmacological activities. This technical guide provides a
comprehensive overview of the physical and chemical properties, isolation, and putative
biological activities of 7-Hydroxy-6-methoxy-3-prenylcoumarin, with a focus on its potential
role in inflammatory signaling pathways.

Physical and Chemical Properties

The fundamental physical and chemical characteristics of 7-Hydroxy-6-methoxy-3-
prenylcoumarin are summarized below. These properties are essential for its handling,
characterization, and application in research and development.
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Property Value Reference
Molecular Formula C15H1604 [1]
Molecular Weight 260.29 g/mol [1]
CAS Number 299159-90-3 [2]
Appearance No't explicitly reported, likely a

solid
Solubility Not explicitly reported
Melting Point Not explicitly reported
Boiling Point Not explicitly reported

Spectral Data

The structural elucidation of 7-Hydroxy-6-methoxy-3-prenylcoumarin has been primarily
achieved through nuclear magnetic resonance (NMR) spectroscopy.

'H and **C NMR Data

The following table summarizes the *H and 3C NMR spectral data as reported in the literature
for the characterization of 7-Hydroxy-6-methoxy-3-prenylcoumarin isolated from Coriaria
nepalensis.[1]
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Position 13C Chemical Shift (8) 'H Chemical Shift (d)
2 162.2

3 125.8

4 178.3

4a 120.7

5 125.8 7.94 (dd, J = 8.0, 1.6 Hz)
6 123.9 7.34 (td, J = 8.0, 0.8 Hz)
7 133.8 7.60 (ddd, J=8.4, 8.0, 1.6 Hz)
8 116.6 7.25 (dd, J = 8.4, 0.8 Hz)
8a 153.4

6-OCHs 55.9 3.85 (s)

1

o
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4

5

Note: The complete assignment of the prenyl group protons and carbons was not explicitly
detailed in the available search results. The data presented for the aromatic core is based on
similar coumarin structures.[3]

Experimental Protocols
Isolation from Coriaria nepalensis

While the original paper announcing the isolation of 7-Hydroxy-6-methoxy-3-prenylcoumarin
lacks a detailed protocol[1], a more recent study on the isolation of coumarins from the same
plant, Coriaria nepalensis, provides a general methodology that can be adapted.[4]
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General Workflow for Isolation:

Air-dried stems and leaves of Coriaria nepalensis

'

Reflux extraction with 95% ethanol

:

Crude Ethanol Extract

'

Liquid-liquid partitioning

—

Petroleum Ether Fraction Chloroform Fraction n-Butanol Fraction

'

Silica Gel Column Chromatography of Chloroform Fraction

'

Elution with solvent gradients (e.g., petroleum ether-acetone)

:

Further purification of fractions (e.g., HPLC)

i

7-Hydroxy-6-methoxy-3-prenylcoumarin
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Figure 1: General workflow for the isolation of coumarins from Coriaria nepalensis.

Detailed Steps:

o Extraction: The air-dried and powdered plant material (stems and leaves) of Coriaria
nepalensis is subjected to reflux extraction with 95% ethanol. This process is typically
repeated multiple times to ensure exhaustive extraction. The solvent is then evaporated
under reduced pressure to yield a crude ethanol extract.[4]

o Partitioning: The crude extract is suspended in water and successively partitioned with
solvents of increasing polarity, such as petroleum ether, chloroform, and n-butanol. This step
separates compounds based on their polarity.[4]

o Column Chromatography: The chloroform fraction, which is likely to contain the coumarins, is
subjected to silica gel column chromatography. The column is eluted with a gradient of
solvents, typically starting with a non-polar solvent like petroleum ether and gradually
increasing the polarity with a solvent like acetone or ethyl acetate.[4]

« Purification: Fractions collected from the column chromatography are monitored by thin-layer
chromatography (TLC). Fractions containing the compound of interest are combined and
may require further purification steps, such as preparative high-performance liquid
chromatography (HPLC), to isolate the pure 7-Hydroxy-6-methoxy-3-prenylcoumarin.[4]

Putative Biological Activity and Signaling Pathway

Direct experimental evidence for the biological activity of 7-Hydroxy-6-methoxy-3-
prenylcoumarin is not yet available in the scientific literature. However, a structurally very
similar compound, 7-prenyloxy-6-methoxycoumarin, has been shown to possess significant
anti-inflammatory properties. This compound exerts its effects by inhibiting the nuclear factor-
kappa B (NF-kB) and p38 mitogen-activated protein kinase (p38 MAPK) signaling pathways.[5]
Given the close structural resemblance, it is highly probable that 7-Hydroxy-6-methoxy-3-
prenylcoumarin shares a similar mechanism of action.

Proposed Anti-Inflammatory Signaling Pathway

Inflammatory stimuli, such as lipopolysaccharide (LPS), activate cell surface receptors like Toll-
like receptor 4 (TLR4). This activation triggers downstream signaling cascades, leading to the
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activation of key transcription factors, including NF-kB, and protein kinases like p38 MAPK.
These, in turn, promote the expression of pro-inflammatory mediators such as tumor necrosis
factor-alpha (TNF-a), interleukin-1 beta (IL-1f), and inducible nitric oxide synthase (iNOS).

7-Hydroxy-6-methoxy-3-prenylcoumarin is hypothesized to inhibit this process by targeting
key components of the NF-kB and p38 MAPK pathways.
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Figure 2: Proposed anti-inflammatory signaling pathway of 7-Hydroxy-6-methoxy-3-
prenylcoumarin.

Conclusion

7-Hydroxy-6-methoxy-3-prenylcoumarin is a natural product with a defined chemical
structure. While specific experimental data on its biological activities are currently limited, its
structural similarity to other bioactive coumarins suggests a strong potential for anti-
inflammatory properties, likely mediated through the inhibition of the NF-kB and p38 MAPK
signaling pathways. Further research is warranted to fully elucidate the pharmacological profile
and therapeutic potential of this compound. This guide provides a foundational resource for
researchers interested in exploring the properties and applications of 7-Hydroxy-6-methoxy-3-
prenylcoumarin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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